Cas no 24386-11-6 (Octacyclo[44.3.1.14,8.111,15.118,22.125,29.132,36.139,43]hexapentaconta-1(50),4,6,8(56),11,13,15(55),18,20,22(54),25,27,29(53),32,34,36(52),39,41,43(51),46,48-heneicosaene)

• Product Name: Octacyclo[44.3.1.14,8.111,15.118,22.125,29.132,36.139,43]hexapentaconta-1(50),4,6,8(56),11,13,15(55),18,20,22(54),25,27,29(53),32,34,36(52),39,41,43(51),46,48-heneicosaene
• CAS No: 24386-11-6
• MF: C₅₆H₅₆
• MW: 729.043855667114
• CID: 278816
• PubChem ID: 57357800
• Update Time: 2025-04-19

Octacyclo[44.3.1.14,8.111,15.118,22.125,29.132,36.139,43]hexapentaconta-1(50),4,6,8(56),11,13,15(55),18,20,22(54),25,27,29(53),32,34,36(52),39,41,43(51),46,48-heneicosaene Chemical and Physical Properties

Names and Identifiers

• Octacyclo[44.3.1.14,8.111,15.118,22.125,29.132,36.139,43]hexapentaconta-1(50),4,6,8(56),11,13,15(55),18,20,22(54),25,27,29(53),32,34,36(52),39,41,43(51),46,48-heneicosaene
• [27]Metacyclophane
• Octacyclo[44.3.1.14,8.111,15.118,22.125,29.132,36.139,43]hexapentaconta-1(50),4,6,8(56),11,13,15(55),18,20,22(54),25,27,29(53
• DTXSID80723866
• 24386-11-6
• Octacyclo[44.3.1.1~4,8~.1~11,15~.1~18,22~.1~25,29~.1~32,36~.1~39,43~]hexapentaconta-1(50),4(56),5,7,11(55),12,14,18(54),19,21,25(53),26,28,32(52),33,35,39(51),40,42,46,48-henicosaene

• Inchi： 1S/C56H56/c1-8-43-22-24-45-10-2-12-47(37-45)26-28-49-14-4-16-51(39-49)30-32-53-18-6-20-55(41-53)34-35-56-21-7-19-54(42-56)33-31-52-17-5-15-50(40-52)29-27-48-13-3-11-46(38-48)25-23-44(9-1)36-43/h1-21,36-42H,22-35H2
• InChI Key： WCFJEULICWVQKG-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC(=C2)CCC2=CC=CC(=C2)CCC2=CC=CC(=C2)CCC2=CC=CC(=C2)CCC2=CC=CC(=C2)CCC2=CC=CC(=C2)CCC2=CC=CC(=C2)C1

Computed Properties

• Exact Mass: 728.43848
• Monoisotopic Mass: 728.438201786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 56
• Rotatable Bond Count: 0
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0